Cas no 282525-06-8 (3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 282525-06-8
• CID: 4643736
• PubChem ID: 137698939
• Update Time: 2025-08-02

3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Additional information on 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Professional Introduction to 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 282525-06-8)

3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 282525-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid-like backbone. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in drug design and synthesis.

The 3-cyclohexyl moiety in the molecular structure imparts steric hindrance, which can be strategically utilized to modulate the binding affinity and selectivity of the compound towards biological targets. This feature is particularly valuable in the development of small-molecule inhibitors where precise control over interactions with proteins is paramount. Additionally, the 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid moiety serves as a crucial component for peptide coupling and modification, making it an indispensable tool in solid-phase peptide synthesis (SPPS). The Fmoc group, in particular, is widely recognized for its stability and ease of removal under mild acidic conditions, facilitating efficient peptide bond formation.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique structural features of 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid make it an attractive candidate for further exploration in this context. For instance, studies have demonstrated that compounds with similar structural motifs can interact with specific enzymes and receptors involved in disease pathogenesis. By leveraging computational modeling and high-throughput screening techniques, researchers have identified potential lead compounds that exhibit promising biological activity.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the cyclohexyl and fluorenylmethoxycarbonyl groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to meet specific requirements. This flexibility is particularly useful in medicinal chemistry where subtle changes in structure can significantly impact pharmacokinetic profiles and therapeutic efficacy. For example, derivatization of the carboxylic acid group can yield esters or amides that enhance solubility or improve metabolic stability.

The role of 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in synthetic chemistry extends beyond its use as an intermediate in peptide synthesis. It has also been employed in the development of chiral auxiliaries and catalysts where its rigid framework provides excellent control over stereochemistry. This capability is crucial for creating enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved biological activity and reduced toxicity.

In conclusion, 3-cyclohexyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 282525-06-8) represents a promising scaffold for the discovery and development of novel therapeutic agents. Its unique structural features, combined with its versatility in chemical modifications, make it a valuable tool for researchers working in both academic and industrial settings. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a pivotal role in the next generation of drug discovery efforts.